Cas no 157414-04-5 (2H,6H-Benzofuro[3,2-c]pyrano[2,3-h][1]benzopyran-9-ol,6a,11a-dihydro-2,2-dimethyl-, (6aR,7bR)-)

• Product name: 2H,6H-Benzofuro[3,2-c]pyrano[2,3-h][1]benzopyran-9-ol,6a,11a-dihydro-2,2-dimethyl-, (6aR,7bR)-
• CAS No: 157414-04-5
• MF: C₂₀H₁₈O₄
• MW: 322.354526042938
• CID: 153186
• PubChem ID: 10336244

2H,6H-Benzofuro[3,2-c]pyrano[2,3-h][1]benzopyran-9-ol,6a,11a-dihydro-2,2-dimethyl-, (6aR,7bR)- Chemical and Physical Properties

Names and Identifiers

• 2H,6H-Benzofuro[3,2-c]pyrano[2,3-h][1]benzopyran-9-ol,6a,11a-dihydro-2,2-dimethyl-, (6aR,7bR)-
• 2H,6H-Benzofuro[3,2-c]pyrano[2,3-h][1]benzopyran-9-ol,6a,11a-dihydro-2,2-dimethyl-, (6aR-cis)-
• Shinpterocarpin
• QNW54SFH39
• 2H,6H-Benzofuro(3,2-C)pyrano(2,3-H)(1)benzopyran-9-ol, 6a,11a-dihydro-2,2-dimethyl-, (6aR,7bR)-
• UNII-QNW54SFH39
• Q27287385
• 157414-04-5
• CHEMBL591773
• 17,17-dimethyl-3,12,18-trioxapentacyclo[11.8.0.02,10.04,9.014,19]henicosa-1(13),4(9),5,7,14(19),15,20-heptaen-6-ol
• HY-N10144
• CS-0343073
• CHEBI:175114
• DTXSID001316858
• (-)-Shinpterocarpin

• Inchi： InChI=1S/C20H18O4/c1-20(2)8-7-13-16(24-20)6-5-14-18(13)22-10-15-12-4-3-11(21)9-17(12)23-19(14)15/h3-9,15,19,21H,10H2,1-2H3/t15-,19-/m0/s1
• InChI Key： QGPHRCQDTPCIQI-KXBFYZLASA-N
• SMILES： OC1C=CC2[C@@H]3COC4C5C=CC(C)(C)OC=5C=CC=4[C@@H]3OC=2C=1

Computed Properties

• Exact Mass: 322.121
• Monoisotopic Mass: 322.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pterocarpans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Furanoisoflavonoids Pterocarpans